Cas no 2229682-05-5 (2-Oxohept-4-enoic acid)

2-Oxohept-4-enoic acid is a versatile α-keto acid featuring a seven-carbon chain with a double bond at the 4-position and a reactive 2-oxo group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules via nucleophilic addition or condensation reactions. Its unsaturated backbone allows for further functionalization, such as hydrogenation or Michael additions, enhancing its utility in fine chemical and pharmaceutical applications. The compound’s reactivity is advantageous in the synthesis of heterocycles or as a precursor for biologically active compounds. Its well-defined chemical properties ensure reproducibility in research and industrial processes.

2-Oxohept-4-enoic acid structure

Product Name:2-Oxohept-4-enoic acid

CAS No:2229682-05-5

MF:C₇H₁₀O₃

MW:142.152502536774

CID:5791561

PubChem ID:89978102

Update Time:2025-06-07

2-Oxohept-4-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-oxohept-4-enoic acid
- 2229682-05-5
- SCHEMBL15484952
- EN300-1764530
- 2-Oxohept-4-enoic acid
- Inchi： 1S/C7H10O3/c1-2-3-4-5-6(8)7(9)10/h3-4H,2,5H2,1H3,(H,9,10)/b4-3+
- InChI Key： MEDXLEFGOHMACU-ONEGZZNKSA-N
- SMILES： O=C(C(=O)O)C/C=C/CC

Computed Properties

Exact Mass: 142.062994177g/mol
Monoisotopic Mass: 142.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 54.4Å²

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Enamine	EN300-1764530-1g	2-oxohept-4-enoic acid	2229682-05-5	1g	$871.0	2023-09-20
Enamine	EN300-1764530-5g	2-oxohept-4-enoic acid	2229682-05-5	5g	$2525.0	2023-09-20
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